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Compound of Interest

2-Chloro-4-methylpyridine-3-
Compound Name:
carbonitrile

cat. No.: B1355596

An In-depth Technical Guide: The Structure, Synthesis, and Characterization of 2-Chloro-4-
methylpyridine-3-carbonitrile

Introduction

2-Chloro-4-methylpyridine-3-carbonitrile is a halogenated heterocyclic compound of
significant interest in the field of medicinal chemistry and pharmaceutical development. As a
substituted pyridine, its structure offers a versatile scaffold for the synthesis of more complex
molecules.[1] Its primary importance lies in its role as a crucial intermediate in the synthesis of
Nevirapine, a non-nucleoside reverse transcriptase inhibitor used in the treatment of HIV-1.[2]

[3]14]

This guide provides a comprehensive technical overview of 2-Chloro-4-methylpyridine-3-
carbonitrile for researchers, scientists, and drug development professionals. It delves into the
compound's core molecular structure, outlines a field-proven synthetic protocol, and details the
spectroscopic techniques used for its definitive structural elucidation. The causality behind
experimental choices and the interpretation of analytical data are emphasized to provide a
complete and practical understanding of this key chemical entity.

Molecular Structure and Physicochemical
Properties
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The structural identity of a compound is defined by its atomic connectivity and its fundamental
physical characteristics. This section details the core structure and key identifiers for 2-Chloro-
4-methylpyridine-3-carbonitrile.

Core Structure and Key Identifiers

The molecule consists of a pyridine ring substituted at the 2, 3, and 4 positions. A chlorine atom
is located at the C2 position, a cyano (carbonitrile) group at the C3 position, and a methyl
group at the C4 position. This specific arrangement of functional groups dictates its chemical
reactivity and utility as a synthetic building block.

Property Value Source

2-chloro-4-methylpyridine-3-

UPAC Name carbonitrile ]
CAS Number 65169-38-2 [5][6]
Molecular Formula C7HsCIN2 [5]
Molecular Weight 152.58 g/mol [5]

2-Chloro-4-methyl-
Synonyms nicotinonitrile, 2-chloro-4- [5]

methyl-3-pyridinecarbonitrile

Melting Point 109-110 °C [2][3]

Structural Visualization

The two-dimensional structure of 2-Chloro-4-methylpyridine-3-carbonitrile is visualized
below, illustrating the spatial relationship of its constituent atoms and functional groups.
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Synthesis of 2-Chloro-4-methylpyridine-3-carbonitrile

Phosphorus Oxychloride (POCIs)

[Z-Hydroxy-4-methylpyridine-3-carbonitrile)

Reflux, 1 hour

Quench with water,
Filter and Dry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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